methyl 4-[(4-methoxy-3-nitrobenzyl)oxy]benzoate

• IUPAC Name: methyl 4-[(4-methoxy-3-nitrophenyl)methoxy]benzoate
• InChI: InChI=1S/C16H15NO6/c1-21-15-8-3-11(9-14(15)17(19)20)10-23-13-6-4-12(5-7-13)16(18)22-2/h3-9H,10H2,1-2H3
• InChI Key: HXGIWINJYYULBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)COC2=CC=C(C=C2)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C16H15NO6
• Molecular Weight: 317.29 g/mol

Description

Methyl 4-[(4-methoxy-3-nitrobenzyl)oxy]benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MNBM and is synthesized through a series of chemical reactions. In

Scientific Research Applications

MNBM has been extensively studied for its potential applications in scientific research. One of the primary areas of research is in the field of organic chemistry, where MNBM is used as a building block for the synthesis of other compounds. MNBM has also been studied for its potential applications in drug discovery, as it has been shown to have activity against certain cancer cell lines.

Mechanism of Action

The mechanism of action of MNBM is not fully understood, but it is believed to act as an inhibitor of certain enzymes involved in cell division. This inhibition leads to a decrease in cell proliferation and ultimately cell death. MNBM has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
MNBM has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that MNBM is cytotoxic to certain cancer cell lines, including breast, lung, and colon cancer cells. MNBM has also been shown to have anti-inflammatory effects, which may be useful in the treatment of certain inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of MNBM is its versatility as a building block for the synthesis of other compounds. MNBM is also relatively easy to synthesize and purify, making it an attractive option for use in lab experiments. However, MNBM has limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving MNBM. One area of research is in the development of MNBM-based compounds for use in cancer therapy. MNBM has also been studied for its potential use as a fluorescent probe for imaging studies. Additionally, MNBM may have potential applications in the development of new anti-inflammatory therapies.
Conclusion
In conclusion, MNBM is a chemical compound that has been extensively studied for its potential applications in scientific research. MNBM is synthesized through a series of chemical reactions and has been shown to have activity against certain cancer cell lines. MNBM has a variety of biochemical and physiological effects and has advantages and limitations for use in lab experiments. There are several future directions for research involving MNBM, including the development of MNBM-based compounds for use in cancer therapy and imaging studies.